Cas no 479610-45-2 (N-(4-Butylphenyl)-2-cyano-3-[4-(3-methylbutoxy)phenyl]-2-propenamide)

• Product Name: N-(4-Butylphenyl)-2-cyano-3-[4-(3-methylbutoxy)phenyl]-2-propenamide
• CAS No: 479610-45-2
• MF: C₂₅H₃₀N₂O₂
• MW: 390.517906665802
• CID: 5456015
• PubChem ID: 2413651
• Update Time: 2025-05-20

N-(4-Butylphenyl)-2-cyano-3-[4-(3-methylbutoxy)phenyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• Z44325370
• (Z)-N-(4-Butylphenyl)-2-cyano-3-[4-(3-methylbutoxy)phenyl]prop-2-enamide
• EN300-26584139
• N-(4-butylphenyl)-2-cyano-3-[4-(3-methylbutoxy)phenyl]prop-2-enamide
• 479610-45-2
• N-(4-Butylphenyl)-2-cyano-3-[4-(3-methylbutoxy)phenyl]-2-propenamide

• Inchi： 1S/C25H30N2O2/c1-4-5-6-20-7-11-23(12-8-20)27-25(28)22(18-26)17-21-9-13-24(14-10-21)29-16-15-19(2)3/h7-14,17,19H,4-6,15-16H2,1-3H3,(H,27,28)
• InChI Key： JCKBSEVZNNVMLE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CCCC)C=C1)(=O)C(C#N)=CC1=CC=C(OCCC(C)C)C=C1

Computed Properties

• Exact Mass: 390.230728204g/mol
• Monoisotopic Mass: 390.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 62.1Ų

Experimental Properties

• Density: 1.092±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 585.7±50.0 °C(Predicted)
• pka: 11.03±0.70(Predicted)

Additional information on N-(4-Butylphenyl)-2-cyano-3-[4-(3-methylbutoxy)phenyl]-2-propenamide

Professional Introduction to N-(4-Butylphenyl)-2-cyano-3-[4-(3-methylbutoxy)phenyl]-2-propenamide (CAS No. 479610-45-2)

N-(4-Butylphenyl)-2-cyano-3-[4-(3-methylbutoxy)phenyl]-2-propenamide, identified by its CAS number 479610-45-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its complex aromatic and aliphatic substituents, exhibits a unique set of chemical properties that make it a promising candidate for various therapeutic applications.

The molecular structure of N-(4-butylphenyl)-2-cyano-3-[4-(3-methylbutoxy)phenyl]-2-propenamide consists of a central acrylamide moiety (propenamide) functionalized with cyano and methoxy groups, as well as two distinct phenyl rings bearing butyl and methylbutoxy substituents. This architectural design contributes to its distinct physicochemical properties, including solubility, stability, and metabolic pathways, which are critical factors in drug development.

In recent years, there has been a surge in research focused on identifying novel bioactive molecules that can modulate biological pathways associated with various diseases. The compound N-(4-butylphenyl)-2-cyano-3-[4-(3-methylbutoxy)phenyl]-2-propenamide has emerged as a subject of interest due to its potential pharmacological activity. Specifically, studies have suggested that this compound may interact with specific targets in the body, leading to therapeutic effects that could be beneficial in treating conditions such as inflammation, neurodegeneration, and metabolic disorders.

The cyano group in the molecule is particularly noteworthy, as it can influence the electronic properties of the aromatic system and potentially enhance binding affinity to biological targets. Additionally, the presence of the butyl and methylbutoxy substituents on the phenyl rings can affect the compound's solubility and bioavailability, making it an attractive candidate for further optimization in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of N-(4-butylphenyl)-2-cyano-3-[4-(3-methylbutoxy)phenyl]-2-propenamide to various biological targets with high accuracy. These studies have provided valuable insights into how the compound interacts with proteins and enzymes, offering a foundation for rational drug design and development.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, has been instrumental in constructing the complex molecular framework of N-(4-butylphenyl)-2-cyano-3-[4-(3-methylbutoxy)phenyl]-2-propenamide.

In addition to its potential therapeutic applications, N-(4-butylphenyl)-2-cyano-3-[4-(3-methylbutoxy)phenyl]-2-propenamide has also been explored for its role in chemical biology research. Its unique structure allows it to serve as a scaffold for developing new probes and inhibitors that can study biological processes at a molecular level. This has opened up new avenues for understanding disease mechanisms and identifying novel therapeutic strategies.

The compound's stability under various environmental conditions is another critical factor that makes it suitable for both laboratory research and potential clinical applications. Studies have demonstrated that N-(4-butylphenyl)-2-cyano-3-[4-(3-methylbutoxy)phenyl]-2-propenamide maintains its structural integrity under storage conditions, ensuring long-term viability for both research purposes and future drug formulations.

The growing interest in this compound underscores its significance in modern pharmaceutical research. As more studies are conducted to elucidate its pharmacological properties and potential therapeutic benefits, N-(4-butylphenyl)-2-cyano-3-[4-(3-methylbutoxy)phenyl]-2-propenamide is poised to play a crucial role in the development of next-generation drugs aimed at treating complex diseases.